Cas no 104972-10-3 (Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]-)
104972-10-3 structure
Product Name:Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]-
CAS No:104972-10-3
MF:C12H16O3
MW:208.253643989563
CID:1148396
PubChem ID:20160653
Update Time:2025-09-26
Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]-
- 1-(3-methoxy-4-propan-2-yloxyphenyl)ethanone
- 1-{3-Methoxy-4-[(propan-2-yl)oxy]phenyl}ethan-1-one
- AKOS000171427
- 4'-Hydroxy-3'-methoxyacetophenone, isopropyl ether
- SCHEMBL5466423
- 104972-10-3
- PAXBEXJJMTYDKY-UHFFFAOYSA-N
- DTXSID50603141
- 1-(4-ISOPROPOXY-3-METHOXYPHENYL)ETHANONE
-
- Inchi: 1S/C12H16O3/c1-8(2)15-11-6-5-10(9(3)13)7-12(11)14-4/h5-8H,1-4H3
- InChI Key: PAXBEXJJMTYDKY-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(C)=O)=CC=1OC)C(C)C
Computed Properties
- Exact Mass: 223.12091
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 51.05
Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR007GOE-250mg |
Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]- |
104972-10-3 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| Aaron | AR007GOE-1g |
Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]- |
104972-10-3 | 95% | 1g |
$800.00 | 2025-02-13 |
Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
104972-10-3 (Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]-) Related Products
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